Cas no 1152088-62-4 ((5-Bromo-2-(trifluoromethoxy)phenyl)methanamine)

• Product Name: (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine
• CAS No: 1152088-62-4
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• MDL: MFCD03701030
• CID: 827823
• PubChem ID: 46835524
• Update Time: 2025-09-27

(5-Bromo-2-(trifluoromethoxy)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine
• 5-bromo-2-(trifluoromethoxy)Benzenemethanamine
• [5-bromo-2-(trifluoromethoxy)phenyl]methanamine
• BS-19459
• F82341
• AKOS015855133
• SCHEMBL3854039
• AM20020239
• CS-0083339
• 5-Bromo-2-(trifluoromethoxy)benzylamine
• MFCD03701030
• 1152088-62-4
• FT-0758675
• 1-[5-Bromo-2-(trifluoromethoxy)phenyl]methanamine
• DTXSID60676442
• DB-000736
• Benzenemethanamine, 5-bromo-2-(trifluoromethoxy)-

• MDL： MFCD03701030
• Inchi： 1S/C8H7BrF3NO/c9-6-1-2-7(5(3-6)4-13)14-8(10,11)12/h1-3H,4,13H2
• InChI Key： NJQPNUQKZRXPOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN)OC(F)(F)F

Computed Properties

• Exact Mass: 268.96600
• Monoisotopic Mass: 268.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.626±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.0±35.0 ºC (760 Torr),
• Flash Point: 100.8±25.9 ºC,
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• PSA: 35.25000
• LogP: 3.50670
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(5-Bromo-2-(trifluoromethoxy)phenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine

Introduction to (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine (CAS No. 1152088-62-4)

(5-Bromo-2-(trifluoromethoxy)phenyl)methanamine, with the CAS number 1152088-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a bromine substituent and a trifluoromethoxy group on a phenyl ring, connected to a methanamine moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of both bromine and trifluoromethoxy groups on the aromatic ring imparts distinct reactivity and electronic characteristics to the molecule. The bromine atom, being highly electronegative, can participate in various cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. On the other hand, the trifluoromethoxy group introduces electron-withdrawing effects, influencing the overall electronic distribution of the molecule and enhancing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel pharmaceutical agents with enhanced efficacy and reduced side effects. Compounds like (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine have been explored as key building blocks in the synthesis of small-molecule drugs targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent in vitro activity against kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The combination of functional groups allows for facile modifications through nucleophilic aromatic substitution, metal-catalyzed coupling reactions, and other organic transformations. These modifications are crucial for optimizing pharmacokinetic properties, improving binding affinity to biological targets, and tailoring metabolic stability. Such flexibility has made (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine a preferred choice for medicinal chemists working on next-generation therapeutics.

The synthesis of (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine involves multi-step organic reactions that highlight the compound's synthetic accessibility. Initial steps typically include the bromination of 2-methoxybenzaldehyde followed by condensation with ammonia or an amine derivative under appropriate conditions. The introduction of the trifluoromethoxy group can be achieved through nucleophilic aromatic substitution or metal-mediated cross-coupling reactions, depending on the synthetic strategy employed.

Recent advancements in synthetic methodologies have further streamlined the preparation of this compound. For example, palladium-catalyzed cross-coupling reactions have enabled more efficient and selective introductions of both bromine and trifluoromethoxy substituents onto the phenyl ring. These improvements not only enhance yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The pharmacological potential of (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine has been explored in several preclinical studies. Researchers have synthesized various derivatives and evaluated their biological activity across multiple disease models. Notably, some analogs have shown promising results in inhibiting aberrant signaling pathways associated with cancer cell proliferation and survival. The compound's ability to modulate enzyme activity while maintaining good solubility and metabolic stability makes it an attractive candidate for further development.

In addition to its applications in oncology research, (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine has been investigated for its potential role in treating inflammatory diseases and neurological disorders. The structural features of this molecule allow it to interact with specific receptors and enzymes involved in these conditions. By fine-tuning its chemical structure through rational drug design principles, researchers aim to develop novel therapeutics with improved therapeutic profiles.

The analytical characterization of (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine is critical for ensuring its purity and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets stringent quality standards.

The future prospects for (5-Bromo-2-(trifluoromethoxy)phenyl)methanamine are promising, given its broad utility as a synthetic intermediate and its potential therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery efforts worldwide. Its unique combination of structural features makes it a versatile tool for medicinal chemists seeking to develop innovative treatments for human diseases.